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Compound of Interest

Compound Name: Hexanamide

Cat. No.: B146200

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
Hexanamide (CAS No. 628-02-4). The information is intended to guide laboratory and
research professionals in the safe use and management of this chemical.

Hazard Identification and Classification

Hexanamide is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). It is crucial to understand these
hazards to ensure safe handling.

GHS Classification:

o Skin Irritation: Category 2[1][2]

o Serious Eye Irritation: Category 2[1][2]

e Specific target organ toxicity — Single exposure: Category 3 (Respiratory system)[1][2]
o Acute toxicity, Oral: Category 4[2]

Signal Word: Warning[1][2][3][4]

Hazard Pictogram:
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e Irritant[5]

Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4][5]

H335: May cause respiratory irritation.[2][6]

Precautionary Statements:

Prevention: P261, P264, P270, P271, P280[1][2][3]

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P321, P330,
P332+P313, P337+P313, P362+P364[1][2][3]

Storage: P403+P233, P405[1]

Disposal: P501

Physical and Chemical Properties

A summary of the key physical and chemical properties of Hexanamide is presented in the
table below. This data is essential for understanding its behavior under various laboratory
conditions.
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Property Value Reference

Molecular Formula C6H13NO 2151171181

Molecular Weight 115.17 g/mol [5]1[6]
Colorless crystals or white to

Appearance ) [51I719]
off-white flakes/powder

Melting Point 100-102 °C (lit.) [7]

Boiling Point 255 °C at 760 mmHg [6][7]

Flash Point 102.2+184°C

Density 0.999 g/cm? at 20 °C [51[7]
Slightly soluble in water.

B Soluble in hot water, ethanol,
Solubility [718]

ether, chloroform, and

benzene.

Vapor Pressure

0.00374 mmHg

[5]19]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Adherence to strict experimental protocols is paramount when working with Hexanamide to

minimize exposure and ensure personnel safety.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood,

especially when handling powders or generating dust.[3][10]

o Eyewash stations and safety showers must be readily accessible in the immediate work

area.[3][10]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory for all personnel handling Hexanamide.
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o Eye and Face Protection: Chemical splash goggles that meet EN 166 or OSHA's 29 CFR
1910.133 standards are required.[2][3][10]

o Skin Protection:
o Gloves: Wear suitable protective gloves. Inspect gloves for integrity before each use.[2][3]

o Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin
contact.[2][3]

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates should
be used.[1]

General Hygiene Practices

e Wash hands thoroughly with soap and water after handling Hexanamide and before eating,
drinking, or smoking.[3][11]

* Remove contaminated clothing promptly and wash it before reuse.[3]

Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and exposure.

Spill Response Workflow

Click to download full resolution via product page

Caption: Logical workflow for responding to a Hexanamide spill.
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Detailed Spill Cleanup Protocol

o Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.
Remove all sources of ignition.[3]

o Ventilate: Ensure the area is well-ventilated.

» Personal Protection: Before entering the spill area, don the appropriate PPE as described in
Section 3.2.

o Containment: For solid spills, dampen the material with a suitable solvent like alcohol to
prevent dust generation.[12] Contain the spill using an inert absorbent material (e.g., sand,
vermiculite).

o Collection: Carefully sweep or scoop the contained material into a suitable, labeled container
for disposal.[2][3] Use non-sparking tools if a flammable solvent was used for dampening.

o Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing
with soap and water.[12]

o Disposal: All contaminated materials, including PPE, should be placed in a sealed, labeled
container and disposed of as hazardous waste in accordance with local, state, and federal
regulations.[3]

First Aid Measures

In case of exposure to Hexanamide, follow these first aid procedures and seek immediate
medical attention.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get medical attention immediately.[2][3]

o Skin Contact: Immediately remove contaminated clothing. Flush skin with plenty of soap and
water for at least 15 minutes. Get medical attention if irritation develops or persists.[2][3]

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim
is not breathing, give artificial respiration. Seek immediate medical attention.[2][3]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately for treatment
advice.[3]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents, acids, and bases.[1][7]

» Disposal: Dispose of waste and empty containers in accordance with all local, state, and
federal regulations. Do not allow the chemical to enter drains or waterways.[3]

Toxicological Information

o Acute Effects: Hexanamide is harmful if swallowed.[2] It causes serious eye irritation,
characterized by redness, watering, and itching.[3] Skin contact leads to irritation, which may
manifest as itching, scaling, reddening, or blistering.[3] Inhalation may cause respiratory tract
irritation.[2][3]

» Chronic Effects: Prolonged or repeated exposure may cause damage to target organs.[13]

o Carcinogenicity: There is no conclusive data to classify Hexanamide as a carcinogen by
IARC, NTP, or OSHA.[3] One study noted it as a questionable carcinogen with experimental
carcinogenic data.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 12. HEXANAMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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 To cite this document: BenchChem. [Hexanamide: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146200#safety-and-handling-precautions-for-
hexanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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